5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C21H13N3O2S
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 5-(1,3-benzothiazol-2-yl)-2-(pyridin-4-ylmethyl)isoindole-1,3-dione
• InChI: InChI=1S/C21H13N3O2S/c25-20-15-6-5-14(19-23-17-3-1-2-4-18(17)27-19)11-16(15)21(26)24(20)12-13-7-9-22-10-8-13/h1-11H,12H2
• InChI Key: NKMJJIRIEWWIID-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC4=C(C=C3)C(=O)N(C4=O)CC5=CC=NC=C5

Description

5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione, also known as BPIQ, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione is not fully understood. However, it has been proposed that 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione exerts its anticancer activity by inhibiting the PI3K/Akt/mTOR signaling pathway. This pathway is involved in cell survival, proliferation, and apoptosis. 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis and cell cycle arrest in cancer cells. 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione has also been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione has been shown to exhibit antioxidant activity by scavenging free radicals.

Advantages and Limitations for Lab Experiments

5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione has several advantages for lab experiments. It is a small molecule that can be easily synthesized. 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione has also been shown to exhibit anticancer activity against various cancer cell lines, making it a potential candidate for further development as an anticancer drug. However, there are also limitations for lab experiments with 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione. The mechanism of action of 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione is not fully understood, which makes it difficult to optimize its activity. In addition, 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

There are several future directions for research on 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione. One direction is to further elucidate its mechanism of action. This will allow for the development of more effective derivatives of 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione. Another direction is to study the pharmacokinetics and pharmacodynamics of 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione in animal models. This will provide important information for the development of 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione as an anticancer drug. Finally, the potential applications of 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione in other fields such as biochemistry and pharmacology should be explored.

Synthesis Methods

5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione can be synthesized through a multi-step synthetic route. The first step involves the reaction of 2-aminobenzothiazole and acetic anhydride to form 2-acetamido-1,3-benzothiazole. The second step involves the reaction of 2-acetamido-1,3-benzothiazole with 4-pyridinecarboxaldehyde in the presence of acetic acid to form 2-(4-pyridinylmethyl)-1,3-benzothiazol-3-ium acetate. The final step involves the reaction of 2-(4-pyridinylmethyl)-1,3-benzothiazol-3-ium acetate with phthalic anhydride in the presence of potassium carbonate to form 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione.

Scientific Research Applications

5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer activity against various cancer cell lines such as breast cancer, lung cancer, and colon cancer. 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, 5-(1,3-benzothiazol-2-yl)-2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.